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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure of dipropylene

glycol monobutyl ether (DPnB), a widely used solvent in various industrial and pharmaceutical
applications. This document compiles available quantitative data, details relevant experimental
methodologies, and presents visualizations to illustrate key relationships.

Quantitative Vapor Pressure Data

Dipropylene glycol monobutyl ether (CAS No. 29911-28-2) is a high-boiling point, low-volatility
solvent.[1] Experimental data for its vapor pressure is primarily available at or near ambient
temperatures. The following table summarizes the reported values from various sources. It is
important to note the slight variability in the data, which may be attributed to differences in
experimental methods and sample purity.
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Vapor Vapor Vapor
Temperatur  Temperatur
Pressure Pressure Pressure Source(s)
e (°C) e (K)
(mmHg) (Pa) (hPa)
20 293.15 <0.04 <5.33 <0.053 [2]1[3][4]
20 293.15 - 6 0.06 [5]
25 298.15 - - <0.04
30 303.15 0.001 0.133 - [6]
64.3 337.45 1 133.32 1.33 [7]

Experimental Protocols for Vapor Pressure
Determination

The accurate determination of vapor pressure for low-volatility substances like DPnB requires
sensitive and precise methodologies. Standardized procedures such as those outlined by the
Organisation for Economic Co-operation and Development (OECD) and ASTM International
are commonly employed.

Static Method (OECD Guideline 104)

The static method is a direct measurement of the saturation vapor pressure of a substance in
equilibrium with its condensed phase (liquid or solid) in a closed system.

Principle: A known amount of the test substance is introduced into a thermostatically controlled,
evacuated vessel. The pressure exerted by the vapor in the headspace is measured at thermal
equilibrium.

Detailed Methodology:

e Apparatus: A constant-volume, thermostatted vessel equipped with a pressure measuring
device (e.g., capacitance manometer, mercury manometer), a temperature sensor, and a
vacuum line. The material of the apparatus should be inert to the test substance.
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o Sample Preparation: The DPnB sample must be thoroughly degassed to remove any
dissolved volatile impurities. This is typically achieved by repeated freeze-pump-thaw cycles
under vacuum.

e Procedure: a. The degassed sample is introduced into the measurement vessel. b. The
vessel is evacuated to a high vacuum. c. The vessel is then heated or cooled to the desired
temperature, and the temperature is maintained with high precision (e.g., 0.1 K). d. The
system is allowed to reach thermal and phase equilibrium. e. The vapor pressure is recorded
from the pressure measuring device. f. This procedure is repeated at various temperatures to
establish the vapor pressure curve.

Key Considerations:

e Ensuring complete degassing of the sample is critical to avoid erroneously high pressure
readings.

e The temperature of the entire system, including the pressure transducer, must be uniform
and accurately controlled to prevent condensation or temperature gradients.

Ebulliometry (Dynamic Method)

Ebulliometry involves measuring the boiling point of the liquid at different applied pressures.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
external pressure. By controlling the external pressure and measuring the corresponding
boiling temperature, a vapor pressure-temperature relationship can be established.

Detailed Methodology:

e Apparatus: An ebulliometer, which consists of a boiling flask, a condenser, a temperature
measuring device (e.g., a platinum resistance thermometer), and a connection to a pressure
control system.

e Procedure: a. The DPnB sample is placed in the boiling flask. b. The pressure within the
apparatus is set to a desired value using a vacuum pump and a pressure controller. c. The
sample is heated to its boiling point under the set pressure. d. The temperature at which the
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liquid and vapor are in equilibrium (the boiling point) is precisely measured. e. The procedure
is repeated at different pressures to obtain a series of corresponding boiling points.

Visualizations
Relationship Between Temperature and Vapor Pressure

Due to the limited availability of a complete experimental vapor pressure curve for dipropylene
glycol monobutyl ether, the following diagram illustrates the typical relationship for a closely
related compound, dipropylene glycol monomethyl ether (DPM). This provides a representative
visualization of how the vapor pressure of a glycol ether changes with temperature.

Vapor Pressure vs. Temperature (Representative Curve for a Glycol Ether)
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Caption: Representative curve showing the exponential increase in vapor pressure with
temperature for a glycol ether.

Experimental Workflow for Vapor Pressure
Determination by the Static Method
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The following diagram outlines the logical steps involved in determining the vapor pressure of
DPnB using the static method.

Sample Preparation:
Degas DPnB sample (e.g., freeze-pump-thaw)

:

Introduce degassed sample into the evacuated measurement vessel

:

Set and stabilize the temperature of the vessel

i A

Allow the system to reach thermal and phase equilibrium

Yes

Record the vapor pressure using a calibrated transducer

More temperatures to measure?

Click to download full resolution via product page
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Caption: Workflow for determining vapor pressure using the static method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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